2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile

• Molecular Formula: C16H9ClFN5O
• Molecular Weight: 341.72 g/mol
• IUPAC Name: 2-[1-(4-chlorophenyl)tetrazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C16H9ClFN5O/c17-11-4-6-13(7-5-11)23-16(20-21-22-23)14(9-19)15(24)10-2-1-3-12(18)8-10/h1-8,14H
• InChI Key: JJVUAZVCXGUZQN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C(=O)C(C#N)C2=NN=NN2C3=CC=C(C=C3)Cl

Description

2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile is a chemical compound that belongs to the class of tetrazole-based drugs. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. It also inhibits the activity of protein kinase C (PKC), which plays a role in cell proliferation and survival. Additionally, it inhibits the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It also reduces the production of reactive oxygen species (ROS), which are involved in the development of various diseases. Additionally, it has been shown to improve insulin sensitivity and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit various enzymes and signaling pathways, and its ability to induce apoptosis in cancer cells. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of 2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Development of new derivatives of this compound with improved therapeutic properties.
3. Investigation of the potential of this compound in the treatment of other diseases, such as neurodegenerative disorders.
4. Studies to determine the mechanism of action of this compound in more detail.
5. Investigation of the potential of this compound in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. It has been shown to exhibit anti-cancer, anti-diabetic, and anti-inflammatory properties, and its mechanism of action involves the inhibition of various enzymes and signaling pathways. Further studies are needed to determine its safety and efficacy in humans and to develop new derivatives with improved therapeutic properties.

Synthesis Methods

The synthesis of 2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile involves the reaction of 4-chlorophenylhydrazine, 3-fluorobenzaldehyde, and ethyl cyanoacetate in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, to yield the final product.

Scientific Research Applications

2-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-3-(3-fluorophenyl)-3-oxopropanenitrile has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been shown to exhibit anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It also has anti-diabetic properties by reducing blood glucose levels and improving insulin sensitivity. Additionally, it has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.